3-(2-chlorophenyl)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN2O4/c1-10-7-8-15(24-10)14(22)9-20-18(23)16-11(2)25-21-17(16)12-5-3-4-6-13(12)19/h3-8,14,22H,9H2,1-2H3,(H,20,23)
• InChI Key: UOYHPNHOIXSJHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C)O
• Molecular Formula: C18H17ClN2O4
• Molecular Weight: 360.8 g/mol

Description

3-(2-chlorophenyl)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17ClN2O4 and its molecular weight is 360.79. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to "3-(2-chlorophenyl)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)-5-methylisoxazole-4-carboxamide" have been investigated for their antimicrobial properties. For instance, a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides exhibited notable in vitro antibacterial and antifungal activities against a variety of pathogens including Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans, showcasing their potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Anticancer Activity

The search for novel anticancer agents has also led to the exploration of compounds with similar structural features. Novel pyrazole derivatives, including those with oxa/thiadiazolyl and pyrazolyl moieties, have been synthesized and shown to exhibit significant antimicrobial and anticancer activities, indicating the therapeutic potential of such compounds in oncology (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis and Chemical Properties

The chemical synthesis and characterization of related compounds have been extensively studied. For example, the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents illustrates the complex chemical reactions utilized to produce structurally related compounds with potential biological activity (Sah, Bidawat, Seth, & Gharu, 2014).